Acetamide, N-(4-(diethylamino)-5-oxo-1,3,6-cycloheptatrien-1-yl)-

• CAS RN: 18188-70-0
• Molecular Formula: C13H18N2O2
• Molecular Weight: 234.29 g/mol
• IUPAC Name: N-[4-(diethylamino)-5-oxocyclohepta-1,3,6-trien-1-yl]acetamide
• InChI: InChI=1S/C13H18N2O2/c1-4-15(5-2)12-8-6-11(14-10(3)16)7-9-13(12)17/h6-9H,4-5H2,1-3H3,(H,14,16)
• InChI Key: GXAPLUKSBBLYHI-UHFFFAOYSA-N
• SMILES: CCN(CC)C1=CC=C(C=CC1=O)NC(=O)C
• synonyms: N-[4-(Diethylamino)-5-oxo-1,3,6-cycloheptanetrien-1-yl]acetamide

Description

Acetamide, N-(4-(diethylamino)-5-oxo-1,3,6-cycloheptatrien-1-yl)-, also known as DEAQ, is a synthetic compound that has been extensively studied for its potential applications in scientific research. DEAQ is a member of the cycloheptatriene family of compounds and has been shown to have a variety of biochemical and physiological effects.

Mechanism of Action

The mechanism of action of Acetamide, N-(4-(diethylamino)-5-oxo-1,3,6-cycloheptatrien-1-yl)- is not fully understood, but it is thought to act by inhibiting the activity of certain enzymes and signaling pathways involved in cellular processes. Acetamide, N-(4-(diethylamino)-5-oxo-1,3,6-cycloheptatrien-1-yl)- has been shown to interact with a variety of proteins and enzymes, including cyclooxygenase-2 (COX-2) and protein kinase C (PKC).
Biochemical and Physiological Effects:
Acetamide, N-(4-(diethylamino)-5-oxo-1,3,6-cycloheptatrien-1-yl)- has been shown to have a variety of biochemical and physiological effects, including anti-inflammatory, anti-cancer, and anti-viral properties. It has also been shown to modulate the activity of certain neurotransmitters in the brain, suggesting potential applications in the treatment of neurological disorders.

Advantages and Limitations for Lab Experiments

Acetamide, N-(4-(diethylamino)-5-oxo-1,3,6-cycloheptatrien-1-yl)- has several advantages for use in laboratory experiments, including its ability to selectively target specific enzymes and signaling pathways. However, its complex synthesis process and high cost can be limitations for some researchers.

Future Directions

There are several future directions for research on Acetamide, N-(4-(diethylamino)-5-oxo-1,3,6-cycloheptatrien-1-yl)-. One area of interest is its potential use as a fluorescent probe in biological imaging studies. Additionally, further investigation into its mechanism of action and potential applications in the treatment of neurological disorders could be fruitful. Finally, the development of more efficient and cost-effective synthesis methods for Acetamide, N-(4-(diethylamino)-5-oxo-1,3,6-cycloheptatrien-1-yl)- could make it more accessible for use in scientific research.

Synthesis Methods

Acetamide, N-(4-(diethylamino)-5-oxo-1,3,6-cycloheptatrien-1-yl)- can be synthesized through a multistep process involving the reaction of diethylamine with 1,3-cycloheptadiene followed by a series of chemical reactions to produce the final product. The synthesis of Acetamide, N-(4-(diethylamino)-5-oxo-1,3,6-cycloheptatrien-1-yl)- is a complex process that requires specialized equipment and expertise.

Scientific Research Applications

Acetamide, N-(4-(diethylamino)-5-oxo-1,3,6-cycloheptatrien-1-yl)- has been used extensively in scientific research due to its unique properties and potential applications. It has been shown to have a variety of biological activities, including anti-inflammatory, anti-cancer, and anti-viral properties. Acetamide, N-(4-(diethylamino)-5-oxo-1,3,6-cycloheptatrien-1-yl)- has also been investigated for its potential use as a fluorescent probe in biological imaging studies.